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Compound of Interest

Compound Name: 4,4''-Dibromo-p-terphenyl

Cat. No.: B092568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 17788-94-2

Introduction
4,4''-Dibromo-p-terphenyl is a halogenated aromatic hydrocarbon with a rigid, linear structure.

This compound serves as a crucial building block in the synthesis of a variety of advanced

organic materials. Its two bromine atoms provide reactive sites for various cross-coupling

reactions, making it a versatile precursor for the construction of extended π-conjugated

systems, polymers, and dendrimers. These resulting materials are of significant interest in the

fields of organic electronics, materials science, and supramolecular chemistry.

Physicochemical Properties
The following tables summarize the key physical and chemical properties of 4,4''-Dibromo-p-
terphenyl.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 17788-94-2 [1][2]

Molecular Formula C₁₈H₁₂Br₂ [1][2]

Molecular Weight 388.10 g/mol [1][2]

Appearance
White to off-white or tan

powder/crystals
[3]

Melting Point 315 °C [4]

Boiling Point (Predicted) 481.7 ± 25.0 °C [5]

Density (Predicted) 1.538 g/cm³ [4]

Solubility

Poorly soluble in common

organic solvents. May have

enhanced solubility in polar

aprotic solvents like DMF.

[1][6]

Table 2: Spectroscopic Data

Spectrum Type Data Reference

¹H NMR (CDCl₃, 300MHz)

δ (ppm) 8.22 (d, J = 8.7Hz,

4H), 7.80 (d, J = 8.7Hz, 4H),

7.78 (m, 8H)

[1]

¹³C NMR (CDCl₃, 75MHz)
δ (ppm) 159.8, 132.3, 128.1,

127.9, 127.5
[1]

Mass Spectrum (EI, 70 eV)
m/z corresponding to the

molecular ion [M]⁺
[2]

Infrared Spectrum Conforms to the structure [3]
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A common and effective method for the synthesis of 4,4''-Dibromo-p-terphenyl is through the

direct bromination of p-terphenyl.

Experimental Protocol: Catalyst-Free Bromination of p-
Terphenyl
This protocol is based on a prevalent method for the synthesis of 4,4''-Dibromo-p-terphenyl.
[6]

Materials:

p-Terphenyl

Liquid bromine

Bromobenzene (solvent)

Methanol

Toluene

Procedure:

In a suitable reaction flask, dissolve p-terphenyl in bromobenzene.

To this solution, add liquid bromine dropwise with stirring. The molar ratio of p-terphenyl to

bromine is a critical parameter to optimize.

Heat the reaction mixture to a temperature between 100-110 °C.

Maintain the reaction at this temperature for 24 to 48 hours.

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into methanol to precipitate the crude product.

Filter the precipitate and wash it with methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b092568?utm_src=pdf-body
https://www.benchchem.com/product/b092568?utm_src=pdf-body
https://www.benchchem.com/product/b092568
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product can be further purified by recrystallization from a suitable solvent such as

toluene.

Reactivity and Applications
4,4''-Dibromo-p-terphenyl is a key intermediate in the synthesis of advanced materials due to

the reactivity of its carbon-bromine bonds.

Cross-Coupling Reactions
The bromine atoms on the terminal phenyl rings serve as excellent leaving groups in various

palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: This reaction is widely used to form new carbon-carbon bonds by

reacting 4,4''-Dibromo-p-terphenyl with organoboron compounds. This allows for the

synthesis of extended aromatic structures and functionalized p-terphenyl derivatives.[6]

Ullmann Coupling: This reaction is another powerful tool for forming carbon-carbon bonds,

particularly in on-surface synthesis to create polymeric structures from halogenated

precursors like 4,4''-Dibromo-p-terphenyl. This process typically involves the

dehalogenation of the precursor molecules followed by the coupling of the resulting radical

species.[6]

Applications in Organic Electronics
The rigid and conjugated structure of the p-terphenyl backbone makes it an ideal component

for organic electronic materials. Derivatives of 4,4''-Dibromo-p-terphenyl are utilized in:

Organic Light-Emitting Diodes (OLEDs): As a building block for host materials and emitters,

contributing to brighter and more energy-efficient displays.

Organic Field-Effect Transistors (OFETs): The extended π-conjugated systems synthesized

from this precursor can exhibit good charge transport properties.

Molecular Wires: On-surface polymerization via Ullmann coupling can lead to the formation

of highly ordered, one-dimensional poly(p-phenylene) wires.
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Diagrams
Synthesis of 4,4''-Dibromo-p-terphenyl
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Caption: Reaction scheme for the synthesis of 4,4''-Dibromo-p-terphenyl.

Application in Suzuki-Miyaura Coupling

Suzuki-Miyaura Coupling Application
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Caption: General scheme of Suzuki-Miyaura coupling using 4,4''-Dibromo-p-terphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b092568?utm_src=pdf-body
https://www.benchchem.com/product/b092568?utm_src=pdf-body-img
https://www.benchchem.com/product/b092568?utm_src=pdf-body
https://www.benchchem.com/product/b092568?utm_src=pdf-body-img
https://www.benchchem.com/product/b092568?utm_src=pdf-body
https://www.benchchem.com/product/b092568?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DSpace [repository.kaust.edu.sa]

2. 4,4''-Dibromo-p-terphenyl(17788-94-2) MS spectrum [chemicalbook.com]

3. 4,4''-Dibromo-p-terphenyl [myskinrecipes.com]

4. 1,?1':4',?1''-?Terphenyl, 4,?4''-?dibromo-(17788-94-2) 1H NMR [m.chemicalbook.com]

5. 4,4''-Dibromo-1,1':4',1''-terphenyl | CAS#:17788-94-2 | Chemsrc [chemsrc.com]

6. 4,4''-Dibromo-p-terphenyl | 17788-94-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4,4''-Dibromo-p-
terphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092568#4-4-dibromo-p-terphenyl-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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